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Compound of Interest

Compound Name: 2,2-Dimethyl-3-heptanol

Cat. No.: B100318

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of
2,2-Dimethyl-3-heptanol. The information is compiled from critically evaluated data and
established experimental methodologies, offering a valuable resource for professionals in
research, science, and drug development.

Core Thermodynamic Data

The following tables summarize the core thermodynamic properties of 2,2-Dimethyl-3-
heptanol. The data presented has been critically evaluated and is sourced from the NIST/TRC
Web Thermo Tables (WTT).[1]

Table 1: Critical Properties and Phase Transition Data[1]

Property Value Units
Normal Boiling Temperature 451.15 K
Critical Temperature 633.00 K
Critical Pressure 2700.00 kPa
Critical Density 250.00 kg/m 3

Table 2: Thermodynamic Properties of the Liquid Phase[1]
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Temperature (K)

Density ( kg/m 3)

298.15

824.00

313.15

812.00

Table 3: Thermodynamic Properties of the Ideal Gas Phase[1]

Temperature (K) Heat Capacity (Cp) Enthalpy (kJ/mol) Entropy (S)
(J/mol-K) (J/mol-K)
298.15 243.30 0.00 453.30
400.00 311.10 28.20 536.80
500.00 373.90 62.50 615.10
600.00 430.20 102.80 688.30
700.00 479.00 148.40 756.90
800.00 520.60 198.50 821.50
900.00 555.80 252.30 882.50
1000.00 585.50 309.40 940.40

Experimental Protocols

While specific experimental protocols for the determination of the thermodynamic properties of

2,2-Dimethyl-3-heptanol are not readily available in the public literature, this section outlines

the general and widely accepted methodologies for measuring key thermodynamic parameters

for alcohols.

Enthalpy of Combustion by Calorimetry

The standard enthalpy of combustion of an alcohol is determined using a bomb calorimeter.

Methodology:
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» A precisely weighed sample of the alcohol is placed in a crucible within a high-pressure
stainless steel vessel, the "bomb."

e The bomb is then pressurized with an excess of pure oxygen.

e The bomb is submerged in a known quantity of water in an insulated container (the
calorimeter).

e The initial temperature of the water is recorded.
e The sample is ignited electrically.

o The combustion reaction releases heat, which is absorbed by the bomb and the surrounding
water, causing a temperature increase.

o The final temperature of the water is recorded once thermal equilibrium is reached.

e The heat capacity of the calorimeter system (bomb, water, stirrer, etc.) is predetermined by
combusting a standard substance with a known heat of combustion, such as benzoic acid.

e The heat released by the combustion of the alcohol is calculated using the temperature rise
and the heat capacity of the calorimeter.

e The molar enthalpy of combustion is then determined from the heat released and the
number of moles of the alcohol sample.

Vapor Pressure Measurement

The vapor pressure of a liquid alcohol can be determined by various methods, including the
static method, the ebulliometric method, and the transpiration method.

Static Method:

e A sample of the purified and degassed alcohol is introduced into a thermostatted vacuum-
tight vessel.

e The vessel is connected to a pressure measuring device (e.g., a manometer or a pressure
transducer).
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e The system is allowed to reach thermal and phase equilibrium at a set temperature.

e The pressure of the vapor in equilibrium with the liquid is recorded.

o Measurements are repeated at various temperatures to obtain the vapor pressure curve.
Ebulliometric Method:

e An ebulliometer is used, which is an apparatus for determining the boiling point of a liquid at
a given pressure.

e The pressure in the system is controlled and measured.
e The temperature at which the alcohol boils at the set pressure is precisely measured.

e By varying the pressure, a series of boiling points are obtained, which defines the vapor
pressure-temperature relationship.

Visualizations

Plausible Metabolic Pathway for a Branched-Chain
Alcohol

While a specific metabolic pathway for 2,2-Dimethyl-3-heptanol is not detailed in the literature,
a plausible route for its biotransformation can be inferred from the known metabolism of other
branched-chain alcohols. The primary mechanism involves oxidation. As 2,2-Dimethyl-3-
heptanol is a secondary alcohol, it would likely be oxidized to a ketone. Tertiary alcohols are
generally resistant to oxidation.

Enzyme 2,2-Dimethyl-3-heptanol Oxidation

Oxidation CCCC(=0)C(C)(C)C
Alcohol Dehydrogenase M (2,2-Dimethyl-3-heptanone)

Click to download full resolution via product page
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Caption: A plausible metabolic pathway for 2,2-Dimethyl-3-heptanol via oxidation to a ketone.

Generalized Experimental Workflow for Calorimetry

The following diagram illustrates a generalized workflow for determining the enthalpy of a
reaction, such as combustion, using calorimetry.

Sample Preparation
(Weighing)

Calorimeter Setup
(Add water, assemble bomb)

Initial Temperature Measurement

Final Temperature Measurement

Data Analysis
(Calculate g = C_cal * AT)

Calculate Molar Enthalpy

Click to download full resolution via product page

Caption: A generalized workflow for determining enthalpy of combustion using calorimetry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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